Cas no 2760881-49-8 ((1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride)

(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is a chiral amine derivative featuring a trifluoromethyl-substituted cyclohexyl scaffold. The compound's stereochemistry, with defined (1R,3S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydrochloride salt improves solubility and handling. This building block is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its rigid cyclohexyl framework and fluorine incorporation. Its high enantiopurity ensures reproducibility in chiral synthesis, making it a preferred choice for research requiring precise stereocontrol. Suitable for use in peptide modifications and catalyst design.
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride structure
2760881-49-8 structure
Product Name:(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
CAS No:2760881-49-8
MF:C8H15ClF3N
MW:217.66
MDL:MFCD34602408
CID:5088233
Update Time:2025-10-25

(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
    • MDL: MFCD34602408
    • Inchi: 1S/C8H14F3N.ClH/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h6-7,12H,2-5H2,1H3;1H/t6-,7+;/m0./s1
    • InChI Key: PQGJJBPLNJYLAR-UOERWJHTSA-N
    • SMILES: C1CC[C@H](C(F)(F)F)C[C@@H]1NC.Cl

(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1125829-50mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
50mg
$325 2024-07-28
eNovation Chemicals LLC
Y1125829-100mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
100mg
$525 2024-07-28
eNovation Chemicals LLC
Y1125829-250mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
250mg
$940 2024-07-28
eNovation Chemicals LLC
Y1125829-500mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
500mg
$1765 2024-07-28
eNovation Chemicals LLC
Y1125829-1g
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
1g
$2975 2024-07-28
eNovation Chemicals LLC
Y1125829-5g
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
5g
$10865 2024-07-28
eNovation Chemicals LLC
Y1125829-50mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
50mg
$325 2025-02-26
eNovation Chemicals LLC
Y1125829-100mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
100mg
$525 2025-02-26
eNovation Chemicals LLC
Y1125829-500mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
500mg
$1765 2025-02-26
eNovation Chemicals LLC
Y1125829-250mg
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
2760881-49-8 95%
250mg
$940 2025-02-26

Additional information on (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride

Introduction to (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine Hydrochloride (CAS No. 2760881-49-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride, with the CAS number 2760881-49-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its specific stereochemistry and functional groups, represents a promising candidate for further exploration in drug discovery.

The (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride molecule features a chiral center at the 1-position and another at the 3-position of the cyclohexane ring, which contributes to its complex stereochemical landscape. The presence of a trifluoromethyl group at the 3-position introduces electronic and steric effects that can influence the compound's reactivity and biological activity. These structural features make it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The hydrochloride salt form of this amine not only improves solubility but also enhances stability, making it more suitable for various pharmaceutical applications. This has led to its investigation in several preclinical studies as a potential lead compound for drug development.

One of the most compelling aspects of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is its potential in the field of central nervous system (CNS) drug discovery. The cyclohexyl moiety, combined with the trifluoromethyl group, suggests that this compound may exhibit properties such as blood-brain barrier penetration and modulatory effects on neurotransmitter systems. Preliminary studies have indicated that derivatives of this compound may have applications in treating neurological disorders, including cognitive dysfunction and mood disorders.

Furthermore, the stereochemistry of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is crucial in determining its biological activity. The (1R,3S) configuration has been shown to be particularly important in several pharmacologically active molecules. Researchers have leveraged this stereochemical framework to design analogs with enhanced efficacy and reduced side effects. The trifluoromethyl group further contributes to the compound's bioactivity by influencing its interactions with biological targets.

The synthesis of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during the synthesis of chiral centers requires advanced synthetic methodologies such as asymmetric hydrogenation or enzymatic resolution. Despite these challenges, recent advancements in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is essential for its intended applications.

Recent research has also explored the pharmacological profile of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride using both in vitro and in vivo models. These studies have highlighted its potential as a modulator of various biological pathways, including those involved in inflammation and pain signaling. The compound's ability to interact with multiple targets suggests that it may have therapeutic benefits across a range of conditions.

In conclusion, (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride (CAS No. 2760881-49-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its chiral configuration, combined with the presence of a trifluoromethyl group, makes it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the discovery of novel therapeutics.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd